Cas no 59134-90-6 (N-(2-Bromothiazol-4-yl)-2,2,2-trifluoroacetamide)

N-(2-Bromothiazol-4-yl)-2,2,2-trifluoroacetamide is a brominated thiazole derivative featuring a trifluoroacetamide functional group. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both bromine and trifluoroacetyl groups enhances its reactivity, enabling selective cross-coupling reactions and further functionalization. Its well-defined structure and high purity make it suitable for precision applications in medicinal chemistry and material science. The compound’s stability under standard conditions ensures reliable handling and storage, while its compatibility with common synthetic methodologies facilitates integration into complex synthetic routes.

N-(2-Bromothiazol-4-yl)-2,2,2-trifluoroacetamide structure

59134-90-6 structure

Product Name:N-(2-Bromothiazol-4-yl)-2,2,2-trifluoroacetamide

CAS No:59134-90-6

MF:C₅H₂BrF₃N₂OS

MW:275.046389102936

MDL:MFCD17169924

CID:843794

PubChem ID:20377171

Update Time:2025-10-18

N-(2-Bromothiazol-4-yl)-2,2,2-trifluoroacetamide Chemical and Physical Properties

Names and Identifiers

- N-(2-Bromothiazol-4-yl)-2,2,2-trifluoroacetamide
- N-(2-bromo-4-thiazolyl)-2,2,2-trifluoroAcetamide
- N-(2-Bromo-thiazol-4-yl)-2,2,2-trifluoro-acetamide
- 2-Brom-4-trifluoracetamido-thiazol
- 2-bromo-4-(trifluoroacetylamino)thiazole
- 2-Bromo-4-trifluoroacetamidothiazole
- AK-43240
- CTK8D4116
- I14-13193
- KB-258096
- Y6311
- 59134-90-6
- DTXSID50606399
- N-(2-BROMO-1,3-THIAZOL-4-YL)-2,2,2-TRIFLUOROACETAMIDE
- DB-072589
- AKOS015902022
- SCHEMBL11490856
- MDL： MFCD17169924
- Inchi： 1S/C5H2BrF3N2OS/c6-4-11-2(1-13-4)10-3(12)5(7,8)9/h1H,(H,10,12)
- InChI Key： DXTZPTRXZUOVFN-UHFFFAOYSA-N
- SMILES： BrC1=NC(=CS1)NC(C(F)(F)F)=O

Computed Properties

Exact Mass: 273.90236
Monoisotopic Mass: 273.90233g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 212
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 70.2Å²

Experimental Properties

Density: 1.996±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 63-64 ºC
Solubility: Almost insoluble (0.096 g/l) (25 º C),
PSA: 41.99

N-(2-Bromothiazol-4-yl)-2,2,2-trifluoroacetamide Pricemore >>

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